[(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate

• IUPAC Name: [2-(4-acetylanilino)-2-oxoethyl] 2-(4-methylphenyl)acetate
• InChI: InChI=1S/C19H19NO4/c1-13-3-5-15(6-4-13)11-19(23)24-12-18(22)20-17-9-7-16(8-10-17)14(2)21/h3-10H,11-12H2,1-2H3,(H,20,22)
• InChI Key: XGEAVJQYMPTHMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• CAS No.: 1794938-33-2

Description

[(4-Acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate is a carbamate derivative characterized by a carbamoyl group attached to a 4-acetylphenyl moiety and an acetoxy group linked to a 4-methylphenyl ring. Key functional groups include the acetyl group (electron-withdrawing), carbamoyl (amide bond), and the methyl-substituted aromatic ring, which collectively influence its physicochemical properties and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate typically involves the reaction of 4-acetylphenyl isocyanate with 2-(4-methylphenyl)acetic acid. The reaction is carried out in the presence of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine, under controlled temperature conditions. The reaction mixture is then purified using standard techniques like recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The use of automated systems for monitoring and controlling reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

[(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate can undergo various chemical reactions, including:

Oxidation: The acetyl group can be oxidized to form corresponding carboxylic acids.

Reduction: The carbamoyl group can be reduced to form amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitrated aromatic compounds.

Scientific Research Applications

[(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate involves its interaction with specific molecular targets, such as enzymes or receptors, leading to a cascade of biochemical events. The acetyl and carbamoyl groups play a crucial role in its binding affinity and specificity towards these targets, modulating their activity and resulting in the desired biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The compound shares structural motifs with several carbamate and acetamide derivatives:

• 4-[(4-Methylphenyl)carbamoyl]phenyl 2-(4-Chloro-2-Methylphenoxy)acetate (): Differs in the substitution of the acetyl group with a 4-chloro-2-methylphenoxy moiety. Molecular weight: 410 Da .
• [N-(4-Acetylphenyl)carbamoyl]methyl 2-(2,3-Dioxobenzo[d]azolidinyl)acetate () : Incorporates a dioxoindolinyl group instead of the 4-methylphenyl acetate. The electron-deficient dioxo group may increase polarity and hydrogen-bonding capacity .
• [(4-Chlorophenyl)carbamoyl]methyl 2-({[Cyclohexyl(methyl)carbamoyl]methyl}sulfanyl)acetate () : Features a sulfanyl bridge and cyclohexyl-methyl carbamoyl group, significantly increasing molecular complexity (MW: 413.93 Da) and logP compared to the target compound .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (Da)	Key Substituents	LogP (Predicted/Experimental)
Target Compound	Not provided	~390–410 (estimated)	4-Acetylphenyl, 4-methylphenyl	Moderate (~3.5–4.0)
4-[(4-Methylphenyl)carbamoyl]phenyl...*	C23H20ClNO4	410	4-Chloro-2-methylphenoxy	Higher (due to Cl)
[N-(4-Acetylphenyl)carbamoyl]methyl...†	C21H18N2O6	394.38	Dioxoindolinyl	Lower (~2.5–3.0)
[(4-Chlorophenyl)carbamoyl]methyl...‡	C19H25ClN2O4S	413.93	Sulfanyl, cyclohexyl-methyl	Higher (~4.5–5.0)

*From ; †From ; ‡From .

• Lipophilicity : The acetyl group in the target compound likely reduces logP compared to chlorinated analogs () but increases it relative to polar dioxo derivatives () .
• Molecular Weight : The target compound’s estimated MW (~390–410 Da) aligns with typical carbamate/acetate hybrids, suggesting moderate bioavailability .

Biological Activity

The compound [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into its mechanisms of action, biological effects, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

[(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate features a unique combination of functional groups, including an acetyl group, a carbamoyl group, and aromatic rings. This structure contributes to its distinct chemical reactivity and biological activity.

The biological activity of [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. The acetyl and carbamoyl groups enhance its binding affinity, leading to modulation of enzymatic activity and other biochemical pathways.

Biological Activities

Research has indicated several potential biological activities for this compound:

• Antimicrobial Activity : Studies have suggested that the compound exhibits significant antimicrobial properties, making it a candidate for further exploration in treating infections.
• Anticancer Properties : Investigations into its anticancer effects reveal that it can inhibit cell proliferation in various cancer cell lines, including leukemia and breast cancer cells.

In Vitro Studies

A study conducted on the NCI 60 cell line panel revealed that [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate demonstrated considerable anti-proliferative activity across multiple cancer types. The results are summarized in the following table:

Cell Line Type	% Growth Inhibition
Leukemia (RPMI-8226)	92.72%
Non-Small Cell Lung	94.57%
Colon Cancer (HCT-15)	98.05%
CNS Cancer (SNB-75)	80.85%
Melanoma (MDA-MB-43)	95.29%
Ovarian Cancer (OVCAR-4)	96.33%
Renal Cancer (A498)	81.27%
Breast Cancer (T-47D)	89.47%

This data highlights the compound's potential as an anticancer agent.

Case Studies

• Antimicrobial Testing : In a controlled study, [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate was tested against various bacterial strains, showing effective inhibition of growth at low concentrations.
• Mechanistic Insights : Molecular modeling studies have indicated that the compound interacts with histone deacetylases (HDACs), which are crucial in regulating gene expression associated with cancer progression.

Comparison with Similar Compounds

The biological activity of [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate can be compared with similar compounds in terms of structure and function:

Compound Name	Biological Activity
[(4-Acetylphenyl)carbamoyl]methyl 2-(4-chlorophenyl)acetate	Antimicrobial, anticancer
[(4-Acetylphenyl)carbamoyl]methyl 2-(4-bromophenyl)acetate	Anticancer

The unique combination of functional groups in [(4-acetylphenyl)carbamoyl]methyl 2-(4-methylphenyl)acetate distinguishes it from these analogs, potentially enhancing its efficacy.